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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium DL-Lactate-d3, a deuterated isotopologue of sodium lactate, is a valuable tracer for

metabolic studies, particularly in investigating glycolysis, the Cori cycle, and lactate shuttle

mechanisms. Its incorporation into biological systems allows for the tracking of metabolic fates

of lactate and pyruvate. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful

analytical technique for the qualitative and quantitative analysis of isotopically labeled

compounds. This application note provides detailed protocols for the analysis of Sodium DL-
Lactate-d3 samples using ¹H and ¹³C NMR, along with data presentation guidelines and

workflow visualizations.

NMR spectroscopy offers a non-destructive method for the analysis of metabolites, providing

both structural and quantitative information. For quantitative NMR (qNMR), the signal intensity

of a target analyte is directly proportional to its molar concentration, allowing for accurate

quantification when compared to a certified internal standard.[1][2]

Key NMR Techniques for Sodium DL-Lactate-d3
Analysis
Several NMR techniques can be employed for the comprehensive analysis of Sodium DL-
Lactate-d3:
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¹H NMR Spectroscopy: Provides information on the proton environment in the molecule. In

Sodium DL-Lactate-d3, the primary observable proton is at the C2 position.

¹³C NMR Spectroscopy: Offers insights into the carbon backbone of the molecule.

2D NMR Spectroscopy (HSQC, HMBC): Heteronuclear Single Quantum Coherence (HSQC)

reveals direct one-bond correlations between protons and carbons, while Heteronuclear

Multiple Bond Correlation (HMBC) shows longer-range (2-3 bond) correlations.[3] These

techniques are crucial for unambiguous signal assignment, especially in complex biological

matrices.

Quantitative Data Summary
The expected NMR spectral data for Sodium L-Lactate-3,3,3-d3 is summarized below. Note

that chemical shifts can vary slightly depending on the solvent, pH, and temperature. The

deuterium substitution at the C3 position will induce a small upfield shift (isotope shift) on the

neighboring nuclei compared to unlabeled lactate.[4]

Table 1: Expected ¹H NMR Parameters for Sodium L-Lactate-3,3,3-d3

Nucleus
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H2 ~4.0-4.2 Quartet ~7

Note: The multiplicity of H2 is a quartet due to coupling with the three protons of the non-

deuterated methyl group in the DL-mixture. In a pure L-Lactate-d3 sample, this would still be a

quartet due to the presence of the CH group.

Table 2: Expected ¹³C NMR Parameters for Sodium L-Lactate-3,3,3-d3

Nucleus Chemical Shift (δ) ppm

C1 (Carbonyl) ~180-184

C2 ~68-70

C3 (Methyl) ~20-22
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Note: The C3 signal will be a multiplet due to coupling with deuterium and will have a

significantly lower intensity in proton-decoupled ¹³C NMR spectra.

Experimental Protocols
Protocol 1: Sample Preparation for Quantitative ¹H NMR
This protocol outlines the steps for preparing a Sodium DL-Lactate-d3 sample for quantitative

analysis using an internal standard.

Materials:

Sodium DL-Lactate-d3 sample

Deuterium oxide (D₂O, 99.9 atom % D)

Internal standard (e.g., DSS, TSP, or maleic acid)

5 mm NMR tubes

Volumetric flasks and pipettes

pH meter

Procedure:

Prepare the Internal Standard Stock Solution: Accurately weigh a known amount of the

internal standard and dissolve it in a known volume of D₂O in a volumetric flask to create a

stock solution of known concentration.

Sample Preparation:

Accurately weigh the Sodium DL-Lactate-d3 sample.

Dissolve the sample in a precise volume of D₂O.

To a clean, dry 5 mm NMR tube, add a precise volume of the dissolved sample and a

precise volume of the internal standard stock solution.
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For biological samples, a protein precipitation step using methanol or acetonitrile may be

necessary prior to dissolution in D₂O.[5][6]

pH Adjustment: Adjust the pH of the final solution to a desired and consistent value (e.g., pH

7.0) using small amounts of DCl or NaOD. This is crucial as chemical shifts of lactate are pH-

dependent.

Homogenization: Vortex the NMR tube for 30 seconds to ensure a homogeneous solution.

Transfer to NMR Tube: Transfer approximately 600 µL of the final solution into a 5 mm NMR

tube.[7]

Protocol 2: ¹H NMR Data Acquisition
Instrument: 400 MHz (or higher) NMR spectrometer

Parameters:

Pulse Program: A standard 1D proton experiment with water suppression (e.g., presaturation

or WET).

Temperature: 298 K (25 °C)

Number of Scans: 16-64 (depending on sample concentration)

Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton (at least 30 seconds for accurate

quantification).

Acquisition Time: 2-4 seconds

Spectral Width: 12-16 ppm

Protocol 3: Data Processing and Quantification
Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz

and perform a Fourier transform.

Phase and Baseline Correction: Manually phase the spectrum and apply a baseline

correction.
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Integration: Integrate the signal corresponding to the H2 proton of lactate (~4.1 ppm) and the

signal of the internal standard.

Concentration Calculation: Calculate the concentration of Sodium DL-Lactate-d3 using the

following formula:

Clactate = (Ilactate / Nlactate) * (Nstd / Istd) * Cstd

Where:

Clactate = Concentration of lactate

Ilactate = Integral of the lactate H2 signal

Nlactate = Number of protons for the lactate signal (1)

Nstd = Number of protons for the standard signal

Istd = Integral of the standard signal

Cstd = Concentration of the internal standard

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantitative NMR analysis of

Sodium DL-Lactate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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